Cas no 1021090-36-7 (2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(4-fluorophenyl)acetamide)

• Product Name: 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(4-fluorophenyl)acetamide
• CAS No: 1021090-36-7
• MF: C₁₉H₂₀F₂N₂O₃S
• MW: 394.435510635376
• CID: 6491351
• Update Time: 2025-07-20

2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(4-fluorophenyl)acetamide
• 2-Piperidineacetamide, N-(4-fluorophenyl)-1-[(4-fluorophenyl)sulfonyl]-

• Inchi： 1S/C19H20F2N2O3S/c20-14-4-8-16(9-5-14)22-19(24)13-17-3-1-2-12-23(17)27(25,26)18-10-6-15(21)7-11-18/h4-11,17H,1-3,12-13H2,(H,22,24)
• InChI Key： SYOKDXOHXGSCDM-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(F)C=C2)(=O)=O)CCCCC1CC(NC1=CC=C(F)C=C1)=O

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• pka: 13.94±0.70(Predicted)

Additional information on 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(4-fluorophenyl)acetamide

Comprehensive Overview of 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(4-fluorophenyl)acetamide (CAS No. 1021090-36-7)

The compound 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(4-fluorophenyl)acetamide (CAS No. 1021090-36-7) is a fluorinated sulfonamide derivative with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure, featuring a piperidine core and dual fluorophenyl groups, has drawn attention for its possible applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its role in addressing modern therapeutic challenges, such as inflammation and metabolic disorders, aligning with current trends in precision medicine.

One of the most searched questions about this compound revolves around its synthetic pathway and biological activity. The presence of the 4-fluorobenzenesulfonyl moiety enhances its stability and binding affinity, making it a candidate for optimizing pharmacokinetic properties. Recent studies highlight its potential as a scaffold for designing novel small-molecule inhibitors, a hot topic in AI-driven drug development. Computational tools, such as molecular docking, are often employed to predict its interactions with biological targets, reflecting the growing intersection of cheminformatics and experimental pharmacology.

From an industrial perspective, CAS No. 1021090-36-7 is frequently discussed in the context of high-throughput screening (HTS) libraries. Its structural complexity and modularity allow for derivatization, catering to the demand for diversified compound collections in early-stage drug discovery. The inclusion of fluorine atoms is particularly noteworthy, as fluorination is a key strategy to improve metabolic stability and bioavailability—a recurring theme in patent literature and R&D reports.

Environmental and regulatory considerations also play a role in its applications. Unlike some halogenated compounds, this molecule is designed with selective fluorine substitution, minimizing ecological impact while retaining efficacy. This aligns with the pharmaceutical industry’s shift toward green chemistry principles, a trending topic in sustainability-focused research. Analytical methods like HPLC and LC-MS are commonly used to characterize its purity, ensuring compliance with stringent quality standards.

In summary, 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(4-fluorophenyl)acetamide represents a versatile intermediate with broad relevance in modern drug design. Its combination of fluorine chemistry, sulfonamide functionality, and piperidine backbone offers a rich platform for innovation, addressing both scientific and industrial needs in the evolving landscape of therapeutic development.